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Compound of Interest

Compound Name: 6-Methoxyhexanoic acid

Cat. No.: B1339169

For Researchers, Scientists, and Drug Development Professionals

Abstract

6-Methoxyhexanoic acid is a saturated six-carbon fatty acid with a methoxy group at the
terminal (omega) position. While not extensively documented in scientific literature regarding a
specific landmark "discovery" or natural isolation, its chemical structure suggests itis a
synthetic compound of interest in medicinal chemistry and materials science, potentially as a
linker or a modified fatty acid analog. This technical guide outlines a proposed synthetic
pathway for 6-methoxyhexanoic acid, including detailed experimental protocols,
characterization data, and a discussion of the potential biological significance of related
compounds. All quantitative data is presented in structured tables, and key experimental
workflows are visualized using diagrams.

Physicochemical Properties

6-Methoxyhexanoic acid is a solid at room temperature with the following properties:
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Property Value Reference
CAS Number 41639-61-6
Molecular Formula C7H1403
Molecular Weight 146.18 g/mol
Form Solid
InChi Key WUZBGMQIKXKYMX-
UHFFFAOYSA-N
SMILES O=C(CCcCcCcC0C)0

Proposed Synthesis and Isolation of 6-
Methoxyhexanoic Acid

The synthesis of 6-methoxyhexanoic acid can be achieved through a three-step process
starting from the commercially available 6-hydroxyhexanoic acid. The proposed synthetic
pathway involves the protection of the carboxylic acid group via esterification, methylation of
the hydroxyl group through a Williamson ether synthesis, and subsequent deprotection
(hydrolysis) to yield the final product.

Synthetic Workflow Diagram
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Caption: Proposed three-step synthesis of 6-Methoxyhexanoic acid.
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Detailed Experimental Protocols

Step 1: Synthesis of Methyl 6-Hydroxyhexanoate (Esterification)
This procedure is based on standard acid-catalyzed esterification of fatty acids.
e Materials:

o 6-Hydroxyhexanoic acid

[e]

Methanol (anhydrous)

[e]

Sulfuric acid (concentrated)

o

Sodium bicarbonate (saturated aqueous solution)

[¢]

Brine (saturated aqueous NaCl solution)

[¢]

Anhydrous magnesium sulfate

[e]

Diethyl ether
e Protocol:

o To a solution of 6-hydroxyhexanoic acid (1.0 eq) in anhydrous methanol (approx. 0.2 M),
add a catalytic amount of concentrated sulfuric acid (e.g., 2-3 drops per 10 mL of
methanol).

o Reflux the reaction mixture for 4-6 hours, monitoring the reaction progress by Thin Layer
Chromatography (TLC).

o After cooling to room temperature, remove the methanol under reduced pressure.

o Dissolve the residue in diethyl ether and wash sequentially with water, saturated sodium
bicarbonate solution, and brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to yield crude methyl 6-hydroxyhexanoate.
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o Purify the crude product by vacuum distillation or column chromatography.
Step 2: Synthesis of Methyl 6-Methoxyhexanoate (Williamson Ether Synthesis)
This protocol is a standard Williamson ether synthesis for the methylation of a primary alcohol.
o Materials:

o Methyl 6-hydroxyhexanoate

o

Sodium hydride (60% dispersion in mineral oil)

[¢]

Methyl iodide

[e]

Anhydrous tetrahydrofuran (THF)

[e]

Ammonium chloride (saturated agueous solution)

o

Diethyl ether
e Protocol:

o To a stirred suspension of sodium hydride (1.2 eq) in anhydrous THF under an inert
atmosphere (e.g., nitrogen or argon), add a solution of methyl 6-hydroxyhexanoate (1.0
eq) in anhydrous THF dropwise at 0 °C.

o Allow the mixture to warm to room temperature and stir for 30 minutes.
o Cool the reaction mixture back to 0 °C and add methyl iodide (1.5 eq) dropwise.

o Allow the reaction to warm to room temperature and stir for 12-16 hours, monitoring by
TLC.

o Carefully quench the reaction by the slow addition of saturated ammonium chloride
solution.

o Extract the aqueous layer with diethyl ether.
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o Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate,
filter, and concentrate under reduced pressure.

o Purify the crude methyl 6-methoxyhexanoate by column chromatography.
Step 3: Synthesis of 6-Methoxyhexanoic Acid (Hydrolysis)
This is a standard ester hydrolysis procedure.
o Materials:
o Methyl 6-methoxyhexanoate
o Sodium hydroxide (agueous solution, e.g., 2 M)
o Hydrochloric acid (aqueous solution, e.g., 1 M)
o Ethyl acetate
» Protocol:

o Dissolve methyl 6-methoxyhexanoate (1.0 eq) in an aqueous solution of sodium hydroxide
(2.0 eq).

o Stir the mixture at room temperature or gently heat to 40-50 °C for 2-4 hours until the
reaction is complete (monitored by TLC).

o Cool the reaction mixture in an ice bath and acidify to pH ~2 with 1 M hydrochloric acid.
o Extract the product with ethyl acetate.

o Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate,
filter, and concentrate under reduced pressure to yield 6-methoxyhexanoic acid.

o If necessary, the product can be further purified by recrystallization or column
chromatography.
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Characterization of 6-Methoxyhexanoic Acid and
Intermediates

While specific experimental data for 6-methoxyhexanoic acid is not readily available in the
literature, the following table outlines the expected analytical data based on the
characterization of structurally similar compounds.
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Expected *H Expected
Molecular NMR 13C NMR Expected
Molecular . . .
Compound Weight ( Signals Signals Mass Spec
Formula
g/mol ) (CDCls, o (CDCls, o (m/z)
ppm) ppm)
~3.67 (s, 3H,
-OCHs),
~174 (-
~3.64 (t, 2H, -
COO0-), ~72 (-
Methyl 6- CH20H),
CH20-), ~51
Hydroxyhexa  C7H140s3 146.18 ~2.32 (t, 2H, - [M+H]*: 147
(-OCHs), ~34,
noate CH2CO00-),
~32, ~25, ~24
~1.70-1.30 ,
(alkyl chain)
(m, 6H, other
-CHz-)
~3.67 (s, 3H,
-COOCH3),
~174 (-
~3.38 (t, 2H, -
COO0-), ~73 (-
CH20CHs),
CHz0-), ~59
Methyl 6- ~3.31 (s, 3H,
(-OCHs), ~51
Methoxyhexa  CsH1603 160.21 -OCHs), [M+H]*: 161
(-COOCHS3),
noate ~2.32 (t, 2H, -
~34, ~29,
CH2C00-),
~26, ~25
~1.65-1.35 _
(alkyl chain)
(m, 6H, other
-CHz-)
© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1339169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

~3.38 (t, 2H, -

CH20CH:s3),

~3.31 (s, 3H, ~180 (-

-OCH3), COOQH), ~73
6- ~2.35(t, 2H,- (-CH20-),
Methoxyhexa  C7H140s3 146.18 CH2COOH), ~59 (-OCH?3), [M-H]~: 145
noic Acid ~1.65-1.35 ~34, ~29,

(m, 6H, other ~26, ~24
-CHz-), ~11- (alkyl chain)
12 (brs, 1H, -

COOH)

Biological Activity and Signaling Pathways

There is currently no specific information in the scientific literature regarding the biological
activity or associated signaling pathways of 6-methoxyhexanoic acid. However, the biological
roles of structurally related hexanoic acid derivatives have been studied.

Hexanoic Acid: This short-chain fatty acid can act as a priming agent in plants, inducing
resistance against pathogens by activating the mevalonic and linolenic acid pathways.[1][2]

e 6-Hydroxyhexanoic Acid: This compound has been investigated for its potential to protect
against obesity and insulin resistance.[3]

e 6-Aminohexanoic Acid: Used as a linker in drug design and to enhance the selectivity of
antimicrobial peptides.[4][5][6]

e 6-Oxohexanoic Acid: Employed as a non-cleavable linker in the development of antibody-
drug conjugates for cancer therapy.[7]

The introduction of a methoxy group at the omega position of hexanoic acid could influence its
pharmacokinetic and pharmacodynamic properties, such as its lipophilicity, metabolic stability,
and interactions with biological targets. Further research is required to elucidate any potential

biological activity of 6-methoxyhexanoic acid.

Logical Relationship Diagram for Potential Research
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Caption: A logical workflow for investigating the biological activity of 6-Methoxyhexanoic acid.

Conclusion

This technical guide provides a comprehensive overview of 6-methoxyhexanoic acid, with a
focus on its synthesis and characterization. While there is a lack of specific literature on this
compound, a robust synthetic pathway can be proposed based on well-established organic
chemistry principles. The detailed protocols and expected analytical data provided herein
should serve as a valuable resource for researchers interested in synthesizing and studying
this molecule. Future investigations into the biological activities of 6-methoxyhexanoic acid
are warranted to explore its potential applications in drug discovery and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methoxyhexanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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